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Compound of Interest

Compound Name: Disperse Orange 61

Cat. No.: B1149534

For Researchers, Scientists, and Drug Development Professionals

Disperse Orange 61 (DO61), a monoazo dye traditionally used in the textile industry for
polyester fabrics, is gaining attention in materials science for its potential as a functional
chromophore. Its molecular structure, characterized by a donor-1t-acceptor system, makes it a
candidate for applications requiring nonlinear optical (NLO) and electro-optic (EO) properties.
This document provides an overview of its potential applications in materials science,
supported by generalized experimental protocols derived from studies on closely related
Disperse Orange dyes.

Chemical and Physical Properties

A summary of the key properties of Disperse Orange 61 is presented below.
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Property Value Reference
CAS Number 12270-45-0 [1][2]
Molecular Formula C17H15Br2NsO2 [1][2]
Molecular Weight 481.14 g/mol [1][2]
Appearance Deep orange powder [1]
Molecular Structure Single azo class [1]

Diazotization of 2,6-dibromo-4-
Manufacturing Method nitroaniline and coupling with [1]
N-ethyl-N-cyanoethylaniline.

Applications in Materials Science

While direct applications of Disperse Orange 61 in materials science are not extensively
documented, research on analogous "Disperse Orange" dyes, such as Disperse Orange 3, 11,
and 25, highlights potential uses in the development of advanced functional materials. These
applications primarily leverage the dye's chromophoric nature.

Nonlinear Optical (NLO) Materials

Disperse Orange dyes, as a class, are investigated for their third-order nonlinear optical
properties. These properties are crucial for applications in optical signal processing and the
development of optical modulators and switches. When incorporated into a polymer matrix,
these chromophores can contribute to a high third-order susceptibility (x®).

Electro-Optic (EO) Polymers

Guest-host polymer systems, where a chromophore like a Disperse Orange dye is dispersed
within a polymer matrix (e.g., PMMA), are a common approach to creating electro-optic
materials. These materials change their refractive index in response to an external electric field,
a phenomenon essential for devices like high-voltage sensors and laser beam modulators.

Experimental Protocols
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The following are generalized protocols for the incorporation and characterization of Disperse
Orange dyes in polymer matrices for materials science applications. These protocols are based
on established methods for similar chromophores and can be adapted for Disperse Orange
61.

Protocol 1: Fabrication of Guest-Host Polymer Thin
Films by Spin Coating

This protocol describes the preparation of thin films of a polymer doped with a Disperse Orange
dye.

Materials:

o Disperse Orange dye (e.g., Disperse Orange 61)

o Poly(methyl methacrylate) (PMMA) or other suitable host polymer

e Solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

e Glass or quartz substrates

e Spin coater

 Hot plate or vacuum oven

Procedure:

» Solution Preparation:
o Prepare a stock solution of the host polymer (e.g., 10% w/v PMMA in THF).
o Prepare a stock solution of the Disperse Orange dye in the same solvent.

o Mix the polymer and dye solutions to achieve the desired final chromophore concentration
(e.g., 1-10% by weight relative to the polymer). Ensure complete dissolution.

e Substrate Cleaning:
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o Thoroughly clean the substrates using a standard procedure (e.g., sonication in acetone,
then isopropanol, followed by drying with nitrogen).

e Spin Coating:
o Place a cleaned substrate on the spin coater chuck.
o Dispense a sufficient amount of the polymer-dye solution onto the center of the substrate.

o Spin the substrate at a predetermined speed (e.g., 1000-3000 rpm) for a set duration (e.g.,
30-60 seconds) to achieve the desired film thickness.

e Drying/Annealing:
o Transfer the coated substrate to a hot plate or into a vacuum oven.

o Bake at a temperature below the glass transition temperature of the polymer (e.g., 60-80
°C for PMMA) for an extended period (e.g., 1-2 hours) to remove residual solvent.

Workflow for Thin Film Fabrication
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Spin Coating Workflow

Protocol 2: Characterization of Nonlinear Optical
Properties using the Z-Scan Technique
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This protocol outlines the Z-scan method, a common technique to measure the nonlinear
refractive index (nz2) and the nonlinear absorption coefficient () of a material.

Apparatus:

o High-power laser (e.g., Nd:YAG laser)
e Focusing lens

» Motorized translation stage

e Photodetectors

o Beam splitters

e Aperture

Procedure:

e Sample Preparation:

o Prepare a solution of the Disperse Orange dye in a suitable solvent (e.g., THF) or use a
prepared thin film on a transparent substrate.

o Experimental Setup:

[¢]

The laser beam is split into a reference beam and a transmitted beam.

[e]

The transmitted beam is focused by a lens.

[e]

The sample is mounted on a motorized translation stage that moves it along the z-axis
through the focal point of the lens.

[e]

A photodetector measures the intensity of the transmitted beam.
e Closed-Aperture Z-Scan (for n2):

o An aperture is placed before the detector to measure the on-axis intensity.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicattqn

Check Availability & Pricing

o The sample is moved through the focal point, and the transmitted intensity is recorded as
a function of the sample position (z).

o A characteristic peak-valley or valley-peak transmittance curve is obtained, from which the
sign and magnitude of the nonlinear refractive index can be determined.

e Open-Aperture Z-Scan (for B):
o The aperture is removed to collect the entire transmitted beam.

o The measurement is repeated, and the change in transmittance is now only due to
nonlinear absorption.

o A symmetric peak or valley in the transmittance curve indicates the presence of nonlinear

absorption.

Logical Flow of Z-Scan Measurement

[Experimental Setup}

Measurement Measurement
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Closed Aperturi [ pen- Aperture

Z-Scan Measurement Process

Quantitative Data Summary

The following table summarizes representative nonlinear optical properties for a related
Disperse Orange dye, providing a benchmark for potential performance. Data for Disperse
Orange 61 is not currently available in the reviewed literature.
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Third-Order
Wavelength .
Dye Host/Solvent Susceptibility Reference

(nm) (X®) (esu)

Value reported to
be the largest
Thin Film 1064 among tested [2]
dyes (DO3,
D025, PO43)

Disperse Orange
25

Note: The performance of Disperse Orange 61 as an NLO or EO chromophore would require
specific experimental validation. The data presented for other Disperse Orange dyes serves as
an indicator of the potential of this class of materials. Researchers are encouraged to perform
these measurements for Disperse Orange 61 to ascertain its specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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